5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-2-(4-fluorophenyl)-4-methylthiazole
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Description
5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-2-(4-fluorophenyl)-4-methylthiazole is a useful research compound. Its molecular formula is C21H15ClFN3S2 and its molecular weight is 427.94. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Compounds with pyridazinone structures, similar to the one you're interested in, have been investigated for their herbicidal activity. A study on pyridazinone herbicides indicated that such compounds could inhibit photosynthesis and the Hill reaction in plants, contributing to their phytotoxicity. This mechanism of action is similar to other well-known herbicides like atrazine, suggesting that your compound could have potential applications in agricultural research as a herbicide or in studying plant biochemistry (Hilton et al., 1969).
Antimicrobial Activity
Fluorinated benzothiazole compounds, which share a part of the molecular structure with the compound , have shown promising antimicrobial activity. Research into these compounds revealed significant antimycobacterial effects, indicating potential use in developing new antimicrobial agents or studying the mechanisms of microbial resistance (Sathe et al., 2011).
Antitumor Activity
The synthesis and evaluation of pyridazinone derivatives containing the 1,3,4-thiadiazole moiety for antitumor activity have been explored. Some compounds demonstrated significant inhibitory activity against cancer cell lines, suggesting the potential for the development of new anticancer agents or for use in cancer research to understand tumor growth mechanisms (Qin et al., 2020).
Chemical Properties and Reactivity
Research on pyridazine derivatives, including those with halogenation, has been conducted to understand their inhibitory action on metal corrosion, which can offer insights into the chemical properties and reactivity of similar compounds. Such studies are crucial in materials science, especially in designing corrosion-resistant materials and coatings (Zarrouk et al., 2012).
Properties
IUPAC Name |
5-[6-[(2-chlorophenyl)methylsulfanyl]pyridazin-3-yl]-2-(4-fluorophenyl)-4-methyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClFN3S2/c1-13-20(28-21(24-13)14-6-8-16(23)9-7-14)18-10-11-19(26-25-18)27-12-15-4-2-3-5-17(15)22/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOYEOIVCKNEMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClFN3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.